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Compound of Interest

Compound Name: AH 8529

Cat. No.: B162177 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available public information on AH 8529.

A comprehensive review of scientific literature and databases reveals a significant lack of in-

depth research on this compound. The physiological, toxicological, and pharmacological

properties of AH 8529 are largely unknown.[1] This guide should be used for informational

purposes only and is not a substitute for rigorous experimental investigation.

Introduction
AH 8529 is classified as an opioid and is primarily available as an analytical reference standard

for research and forensic applications.[1] Its formal chemical name is 4-chloro-N-[[1-

(dimethylamino)cyclohexyl]methyl]-benzamide.[1] Due to the limited publicly available data, this

guide will present the known physicochemical properties and a generalized overview of opioid

signaling pathways, which may or may not be directly applicable to AH 8529.

Physicochemical Properties
The following table summarizes the known quantitative data for AH 8529, primarily sourced

from its supplier, Cayman Chemical.
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Property Value Reference

Chemical Formula C₁₆H₂₃ClN₂O [1]

Formula Weight 294.8 g/mol [1]

CAS Number 41805-00-9 [1]

UV Maximum Absorption

(λmax)
234 nm [1]

Solubility in DMF 50 mg/mL [1]

Solubility in DMSO 30 mg/mL [1]

Solubility in Ethanol 50 mg/mL [1]

Solubility in Ethanol:PBS (pH

7.2) (1:1)
0.5 mg/mL [1]

Spectral Data
Detailed spectral data for AH 8529 is not readily available in the public domain. Cayman

Chemical indicates that Gas Chromatography-Mass Spectrometry (GC-MS) data for their

forensic drug standards are available in a searchable spectral library.[1][2] Access to this library

typically requires registration and may be restricted to qualified institutions.[2][3]

Experimental Protocol: General Gas Chromatography-Mass Spectrometry (GC-MS) for Novel

Psychoactive Substances

The following is a generalized protocol for the analysis of novel psychoactive substances like

AH 8529 by GC-MS. The exact parameters would require optimization for this specific

compound.

Sample Preparation: A solution of AH 8529 is prepared in a suitable volatile solvent (e.g.,

acetonitrile or methanol).

Injection: A small volume (typically 1 µL) of the sample solution is injected into the GC inlet,

which is heated to ensure vaporization.
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Gas Chromatography: The vaporized sample is carried by an inert gas (e.g., helium) through

a capillary column. The column's stationary phase separates the components of the sample

based on their boiling points and interactions with the stationary phase.

Mass Spectrometry: As the separated components elute from the GC column, they enter the

mass spectrometer.

Ionization: The molecules are ionized, typically by electron impact (EI), causing them to

fragment in a reproducible manner.

Mass Analysis: The resulting charged fragments are separated by a mass analyzer (e.g., a

quadrupole) based on their mass-to-charge ratio (m/z).

Detection: The detector records the abundance of each fragment at each m/z.

Data Analysis: The resulting mass spectrum, a plot of ion intensity versus m/z, serves as a

molecular fingerprint that can be compared to spectral libraries for identification.

Potential Mechanism of Action and Signaling
As AH 8529 is categorized as an opioid, it is presumed to interact with opioid receptors.[1][4]

However, its specific receptor affinity (μ, δ, or κ), efficacy (agonist, antagonist, or partial

agonist), and downstream signaling effects have not been documented in publicly available

literature.

The diagram below illustrates a generalized signaling pathway for a G-protein coupled opioid

receptor upon activation by an agonist.
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Caption: Generalized Opioid Receptor Signaling Pathway.

Workflow for Characterizing a Novel Opioid Compound

The following diagram outlines a logical workflow for the initial characterization of a novel

opioid compound like AH 8529.
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Caption: Experimental Workflow for Opioid Characterization.
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Conclusion
AH 8529 is a synthetic compound categorized as an opioid, available as a reference standard.

While basic physicochemical data is available, a thorough understanding of its spectral

properties, pharmacological activity, and mechanism of action is absent from the public

scientific literature. The provided diagrams of a generalized opioid signaling pathway and an

experimental workflow for characterization are intended to serve as a guide for researchers

investigating AH 8529 or similar novel compounds. Further empirical studies are necessary to

elucidate the specific biological activities of AH 8529.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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